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Compound of Interest

2,2-Diethoxy-N-ethyl-1-
Compound Name: ,
ethanamine

Cat. No.: B031362

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The CAS number provided in the topic, 69148-92-1, is registered to 2,2-diethoxy-N-
ethylethanamine. This technical guide focuses on the chemical compound 6-methoxy-2-(4-
methoxyphenyl)benzo[b]furan, for which the correct CAS number is 1838-44-4.[1] It is crucial
for researchers to use the correct CAS number for substance identification and data retrieval.

Core Physical Characteristics

Precise experimental data for the physical characteristics of 6-methoxy-2-(4-
methoxyphenyl)benzo[b]furan is not extensively documented in publicly available literature. The
data presented below is based on available supplier information and computational predictions.
For comparison, data for the structurally similar sulfur analog, 6-Methoxy-2-(4-
methoxyphenyl)benzo[b]thiophene (CAS: 63675-74-1), is also included, as this compound is
sometimes mistaken for the benzofuran derivative.
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6-methoxy-2-(4- 6-Methoxy-2-(4-
Property methoxyphenyl)benzo[b]fu methoxyphenyl)benzo[b]th

ran iophene
CAS Number 1838-44-4[1] 63675-74-1[2]
Molecular Formula C16H1403[1] C16H1402S[2]
Molecular Weight 254.29 g/mol [1] 270.35 g/mol [2]

- ) ) Solid, White to off-white
Appearance Not specified (likely a solid) )
crystalline powder

Melting Point Not specified 191-197 °C[2]
Boiling Point Not specified Not specified

Expected to be soluble in
Solubility organic solvents and have Not specified

limited solubility in water.[3]

Experimental Protocols

Detailed experimental protocols for determining the physical characteristics of 6-methoxy-2-(4-
methoxyphenyl)benzo[b]furan are not available. However, standard methodologies for solid
organic compounds can be applied.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.[4][5]
Methodology:

o Sample Preparation: A small amount of the dry, powdered compound is packed into a
capillary tube to a depth of 2-3 mm.[6]

o Apparatus: A calibrated melting point apparatus (e.g., a Mel-Temp or Thiele tube) is used.[4]

o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 2 °C/min) near the expected melting point.[6]
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded as the melting range.[4] A narrow melting range (typically < 2 °C) is indicative of
a pure compound.[5]

Solubility Assessment

The solubility of a compound provides insights into its polarity and potential solvent systems for
reactions, purification, and formulation.[7]

Methodology:

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
dichloromethane, hexane) are chosen.

e Procedure: A small, measured amount of the compound (e.g., 10 mg) is added to a test tube
containing a specific volume of the solvent (e.g., 1 mL).

o Observation: The mixture is agitated at a constant temperature. The solubility is determined
by visual inspection. If the solid dissolves completely, it is considered soluble. If it remains
undissolved, it is insoluble. Partial dissolution indicates slight solubility.[7]

o Quantitative Analysis (Optional): For precise solubility determination, techniques like UV-Vis
spectroscopy or HPLC can be used to measure the concentration of the dissolved
compound in a saturated solution.

Synthesis and Potential Biological Relevance

Benzofuran derivatives are of significant interest in medicinal chemistry due to their wide range
of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[8]

[°]

General Synthesis Workflow

The synthesis of 2-arylbenzofurans can be achieved through various methods. A common
approach involves the coupling of a substituted phenol with a suitable acetylene derivative,
followed by cyclization. The diagram below illustrates a generalized workflow for the synthesis
of a substituted benzofuran.
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Generalized synthesis workflow for a substituted benzofuran.

Biological Signaling Context

While specific signaling pathways for 6-methoxy-2-(4-methoxyphenyl)benzo[b]furan are not
well-defined in the literature, some benzofuran derivatives have been investigated for their
therapeutic potential. For instance, certain 6-methoxy benzofuran derivatives have been
studied for their role in promoting bone formation, potentially through the upregulation of Bone
Morphogenetic Protein 2 (BMP-2), which is a key signaling molecule in osteoblast
differentiation.[10]

The following diagram illustrates a simplified hypothetical signaling pathway based on the
activity of related benzofuran compounds.

Hypothetical signaling pathway for a benzofuran derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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